Cas no 1858459-68-3 (4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde)

• Product Name: 4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde
• CAS No: 1858459-68-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5709982
• PubChem ID: 130946457
• Update Time: 2025-10-29

4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1858459-68-3
• 4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde
• EN300-725751

• Inchi： 1S/C11H13NO2/c1-8-4-9(7-13)2-3-11(8)12-5-10(14)6-12/h2-4,7,10,14H,5-6H2,1H3
• InChI Key： UHIHVXUJHGVLID-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC(C=O)=CC=2C)C1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde

4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde: A Comprehensive Overview

The compound 4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde, identified by the CAS number 1858459-68-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aldehydes, characterized by the presence of a carbonyl group (C=O) attached to an aromatic ring. The structure of this molecule is further distinguished by the substitution of a hydroxyazetidine group at the para position and a methyl group at the meta position relative to the aldehyde group.

The synthesis of 4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde involves a series of carefully designed organic reactions. The process typically begins with the preparation of the hydroxyazetidine ring, which is then coupled with a substituted benzaldehyde derivative. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate coupling reactions with high yield and selectivity.

The structural features of this compound make it an interesting candidate for various applications. The hydroxyazetidine group introduces both hydrophilic and rigid characteristics to the molecule, which can enhance its bioavailability in pharmaceutical formulations. Additionally, the methyl group at the meta position contributes to the molecule's stability and reactivity. Recent studies have explored the use of this compound as a precursor in drug design, particularly in the development of bioactive molecules targeting specific cellular pathways.

In terms of pharmacological activity, 4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde has shown promising results in preclinical models. Researchers have reported its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit key enzymes involved in inflammatory responses. Furthermore, its role as a modulator of cellular signaling pathways has been investigated, suggesting its potential in treating conditions such as neurodegenerative diseases and cancer.

The versatility of this compound extends beyond pharmacology. Its unique structure also makes it a valuable building block in organic synthesis. For example, it can be used as a starting material for constructing more complex molecules with diverse functionalities. Recent advancements in click chemistry have further expanded its utility, enabling rapid and efficient assembly of larger molecular frameworks.

In conclusion, 4-(3-Hydroxyazetidin-1-yl)-3-methylbenzaldehyde (CAS No. 1858459-68-3) is a versatile and intriguing compound with a wide range of applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a valuable tool for future innovations in these fields.